
Analysis of Soil Composition and Contamination
in Teresina: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Teresina

Cat. No.: B1222245 Get Quote

This technical guide provides a comprehensive overview of soil composition and contamination

in Teresina, Piauí, Brazil, with a focus on heavy metal pollutants. It is intended for researchers,

scientists, and environmental professionals engaged in the assessment and remediation of soil

quality. This document synthesizes findings from various studies, presenting quantitative data,

detailed experimental protocols, and visual representations of analytical workflows and

potential toxicological pathways.

Introduction
The rapid urbanization and industrial activities in Teresina have raised concerns about the

potential for soil contamination, posing risks to both ecosystem health and human well-being.

The accumulation of heavy metals in urban soils is a significant issue, originating from various

sources such as vehicular emissions, industrial discharge, and the improper disposal of waste.

This guide focuses on the prevalent heavy metal contaminants identified in the soil of Teresina
and the methodologies for their analysis.

Quantitative Analysis of Soil Contaminants
Studies conducted in Teresina have identified several heavy metals in the soil, particularly in

urban and landfill areas. The primary contaminants of concern include Copper (Cu), Lead (Pb),

Zinc (Zn), Chromium (Cr), Nickel (Ni), and Manganese (Mn). The presence of these metals is

largely attributed to anthropogenic activities. For instance, Cu, Pb, Zn, and Cr are often

associated with traffic-related emissions and the use of fertilizers, while Ni and Mn may also

have natural origins from the parent soil material.[1]
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Research carried out by the Federal University of Piauí (UFPI) in the vicinity of the Teresina
landfill revealed significant contamination by heavy metals such as Copper, Lead, Chromium,

and Zinc.[2] These studies, conducted between 2008 and 2009, also highlighted elevated

concentrations of Zinc, Nitrate, and Nitrite in areas used for the disposal of hospital waste,

posing a threat to the local groundwater.[2]

The following table summarizes the average concentrations of selected heavy metals found in

the urban topsoil of Teresina, as determined by atomic absorption spectrometry.

Metal Average Concentration (mg/kg)

Copper (Cu) 6.11

Zinc (Zn) 8.56

Lead (Pb) 32.12

Chromium (Cr) 7.17

Source: Adapted from a multivariate study of urban soils in Teresina.

It is important to note that in some areas, particularly near the city's landfill, the levels of

Copper and Zinc have been found to be at or above the maximum tolerated prevention levels,

indicating a significant environmental concern.[2]

Experimental Protocols
The primary analytical method cited in studies on soil contamination in Teresina is Flame

Atomic Absorption Spectrometry (FAAS).[1] This section provides a detailed, standardized

protocol for the determination of heavy metal concentrations in soil samples.

Sample Collection and Preparation
Sampling: Composite soil samples are collected from a depth of 0-10 cm from various

locations, including residential areas, urban parks, green spaces, and areas with high and

low traffic density.[1]

Drying: The collected soil samples are air-dried at room temperature for 72 hours.
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Sieving: The dried samples are sieved through a 2 mm mesh to remove coarse debris.

Homogenization: The sieved soil is thoroughly mixed to ensure homogeneity.

Acid Digestion
Weighing: Accurately weigh 1.0 g of the prepared soil sample into a digestion tube.

Acid Addition: Add 10 mL of a freshly prepared 1:1 mixture of concentrated nitric acid (HNO₃)

and hydrochloric acid (HCl) (aqua regia) to the digestion tube.

Digestion: Place the tube in a digestion block and heat at 95°C for 1 hour.

Cooling and Filtration: Allow the digest to cool to room temperature and then filter it through

a Whatman No. 42 filter paper into a 50 mL volumetric flask.

Dilution: Dilute the filtrate to the mark with deionized water.

Flame Atomic Absorption Spectrometry (FAAS) Analysis
Instrument Calibration: Calibrate the FAAS instrument using a series of standard solutions of

the metals of interest (Cu, Pb, Zn, Cr, Ni, Mn).

Sample Analysis: Aspirate the diluted sample digest into the FAAS and record the

absorbance readings for each metal.

Quantification: Determine the concentration of each metal in the sample by comparing its

absorbance to the calibration curve.

Quality Control: Analyze blank and standard reference material samples with each batch of

soil samples to ensure the accuracy and precision of the results.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the analysis of soil composition and

contamination.
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Caption: Workflow for Soil Contamination Analysis.

Generalized Signaling Pathway for Heavy Metal Toxicity
The diagram below illustrates a generalized signaling pathway for cellular response to heavy

metal-induced oxidative stress, a common mechanism of toxicity for many soil contaminants.
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Caption: Cellular Response to Heavy Metal Stress.

Conclusion
The soil in Teresina, particularly in urbanized and industrial areas, shows evidence of

contamination with heavy metals. This guide provides a foundational understanding of the

issue, presenting available data and standardized methodologies for further research.

Continuous monitoring and the application of robust analytical techniques are crucial for

assessing the extent of soil contamination and developing effective remediation strategies to

protect public health and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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